N-[1-(4-chlorophenyl)ethylidene]-4-phenyl-1-piperazinamine

• IUPAC Name: (Z)-1-(4-chlorophenyl)-N-(4-phenylpiperazin-1-yl)ethanimine
• InChI: InChI=1S/C18H20ClN3/c1-15(16-7-9-17(19)10-8-16)20-22-13-11-21(12-14-22)18-5-3-2-4-6-18/h2-10H,11-14H2,1H3/b20-15-
• InChI Key: WBNLRRKUTIINTB-HKWRFOASSA-N
• Canonical SMILES: CC(=NN1CCN(CC1)C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C/C(=N/N1CCN(CC1)C2=CC=CC=C2)/C3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3
• Molecular Weight: 313.8 g/mol

Description

N-[1-(4-chlorophenyl)ethylidene]-4-phenyl-1-piperazinamine, commonly known as CPP, is a chemical compound that has been widely studied for its potential medical applications. CPP is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in scientific research.

Mechanism of Action

CPP works by inhibiting the reuptake of serotonin, a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. By increasing the levels of serotonin in the brain, CPP is thought to have an antidepressant effect.
Biochemical and physiological effects:
In addition to its potential use as an antidepressant, CPP has been shown to have a range of other biochemical and physiological effects. These include its ability to modulate the activity of ion channels, such as the NMDA receptor, and its ability to inhibit the activity of the enzyme monoamine oxidase.

Advantages and Limitations for Lab Experiments

One of the advantages of using CPP in lab experiments is that it has a well-characterized mechanism of action, making it a useful tool for studying the role of serotonin in the brain. However, one limitation of using CPP is that it is not selective for the serotonin transporter, and can also inhibit the reuptake of other neurotransmitters such as dopamine and norepinephrine.

Future Directions

There are a number of potential future directions for research on CPP. One area of interest is the development of more selective serotonin reuptake inhibitors that target specific subtypes of the serotonin transporter. Another area of interest is the use of CPP in combination with other drugs, such as ketamine, to enhance its antidepressant effects. Additionally, further research is needed to fully understand the biochemical and physiological effects of CPP, and to determine its potential as a therapeutic agent for other conditions, such as anxiety and schizophrenia.
In conclusion, CPP is a promising compound that has been widely studied for its potential use in scientific research. Its well-characterized mechanism of action and range of biochemical and physiological effects make it a useful tool for studying the role of serotonin in the brain, and it has potential for use as an antidepressant and in other therapeutic applications. Further research is needed to fully understand its potential and limitations, and to determine its usefulness in a variety of contexts.

Synthesis Methods

CPP can be synthesized using a variety of methods, including the condensation of 4-chlorobenzaldehyde with phenylpiperazine in the presence of a reducing agent. Other methods include the reaction of 4-chlorobenzaldehyde with phenylpiperazine in the presence of a catalyst, or the reaction of 4-chlorobenzaldehyde with piperazine followed by the addition of phenylmagnesium bromide.

Scientific Research Applications

CPP has been studied extensively for its potential use in a variety of scientific research applications. One of the most promising areas of research involves CPP's potential as an antidepressant. Studies have shown that CPP has a similar mechanism of action to selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression.